Cas no 2171971-36-9 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid
• CAS No: 2171971-36-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5966835
• PubChem ID: 165534864
• Update Time: 2025-11-06

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid
• 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxyphenyl]formamido}acetic acid
• 2171971-36-9
• EN300-1511800

• Inchi： 1S/C27H26N2O6/c1-3-29(15-25(30)31)26(32)22-13-12-17(14-24(22)34-2)28-27(33)35-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,23H,3,15-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： QHVCRKSEMZWZOP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(N(CC(=O)O)CC)=O)=C(C=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid

Comprehensive Overview of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid (CAS No. 2171971-36-9)

The compound 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid (CAS No. 2171971-36-9) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are critical in drug discovery and biotechnology applications.

One of the most searched questions about CAS No. 2171971-36-9 relates to its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it ideal for laboratory use. Its Fmoc-protected amino acid derivative ensures compatibility with standard peptide-coupling reagents, a feature highly valued in automated peptide synthesis platforms. Recent advancements in peptide-based therapeutics have further increased demand for high-purity derivatives like this one.

In the context of trending topics, the rise of mRNA vaccines and personalized medicine has spurred interest in peptide synthesis tools. The 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid plays a pivotal role in developing peptide antigens and epitopes, which are essential for vaccine design. Additionally, its application in proteomics and bioconjugation techniques aligns with the growing focus on targeted drug delivery systems.

From a synthetic chemistry perspective, the compound’s methoxyphenyl and acetic acid moieties contribute to its versatility. These functional groups enable selective modifications, making it a preferred choice for creating custom peptide libraries. Laboratories often inquire about its purity (>95% by HPLC) and storage recommendations (typically at -20°C under inert gas), reflecting its sensitivity to light and moisture.

Another hot topic tied to this compound is its use in high-throughput screening (HTS) for drug candidates. The Fmoc group allows for efficient deprotection under mild basic conditions, a critical factor in automated synthesis workflows. As the pharmaceutical industry shifts toward AI-driven drug discovery, reliable building blocks like CAS No. 2171971-36-9 are in high demand to accelerate research cycles.

Environmental and regulatory considerations also influence its usage. Unlike some traditional reagents, this compound is designed to minimize hazardous byproducts, aligning with green chemistry principles. Researchers often explore its compatibility with water-soluble coupling agents, a trend driven by sustainability goals in synthetic chemistry.

In summary, 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}acetic acid (CAS No. 2171971-36-9) is a cornerstone in modern peptide science. Its applications span from therapeutic peptide development to biomaterials engineering, addressing key challenges in healthcare and biotechnology. As innovations in precision medicine and synthetic biology advance, this compound will likely remain a critical tool for researchers worldwide.